Nimolicinol

• CAS RN: 89366-02-9
• Molecular Formula: C28H34O7
• Molecular Weight: 482.6 g/mol
• IUPAC Name: [(1S,4bR,5R,6aR,10aR,10bR,12aR)-1-(furan-3-yl)-1-hydroxy-4b,7,7,10a,12a-pentamethyl-3,8-dioxo-5,6,6a,10b,11,12-hexahydronaphtho[2,1-f]isochromen-5-yl] acetate
• InChI: InChI=1S/C28H34O7/c1-16(29)34-22-13-19-24(2,3)21(30)8-10-25(19,4)18-7-11-26(5)20(27(18,22)6)14-23(31)35-28(26,32)17-9-12-33-15-17/h8-10,12,14-15,18-19,22,32H,7,11,13H2,1-6H3/t18-,19+,22-,25-,26-,27-,28-/m1/s1
• InChI Key: VXKRRVRNHBWLTO-VBPYNQNZSA-N
• Isomeric SMILES: CC(=O)O[C@@H]1C[C@@H]2[C@](C=CC(=O)C2(C)C)([C@@H]3[C@@]1(C4=CC(=O)O[C@@]([C@@]4(CC3)C)(C5=COC=C5)O)C)C
• SMILES: CC(=O)OC1CC2C(C(=O)C=CC2(C3C1(C4=CC(=O)OC(C4(CC3)C)(C5=COC=C5)O)C)C)(C)C

Description

Nimolicinol is a limonoid found in Azadirachta indica. It has a role as a plant metabolite. It is a delta-lactone, a cyclic terpene ketone, an enone, a member of furans, a limonoid, a tetracyclic triterpenoid, an acetate ester and a tertiary alcohol.

Scientific Research Applications

• Pharmacogenetics and Drug Response

  Nimolicinol's role in pharmacogenetics, particularly in how genetic variations impact drug response, is a significant area of research. The NIH Pharmacogenetics Research Network (PGRN) has focused on understanding the correlation between genetic variations and drug response in various medical conditions, which could include the implications of nimolicinol in personalized medicine (Giacomini et al., 2007).

• Translational Research in Healthcare

  Nimolicinol may be involved in translational research, a field that bridges basic scientific discoveries with clinical applications. This research area focuses on applying scientific findings from basic research, like those pertaining to nimolicinol, to clinical practices, potentially impacting patient care (Grady, 2010).

• Drug Discovery from Medicinal Plants

  Nimolicinol, as a compound potentially derived from medicinal plants, plays a role in the drug discovery process. Research in this field combines botanical, phytochemical, and molecular techniques, focusing on finding new leads against various pharmacological targets (Balunas & Kinghorn, 2005).

• Personalized Medicine

  Nimolicinol's applications in personalized medicine are explored through pharmacogenetics and pharmacogenomics, aiming to tailor medical treatment to individual genetic profiles. This approach enhances the efficacy and safety of drugs, potentially including nimolicinol (Hamburg & Collins, 2010).

• Molecular Biology and Virology Research

  Research in molecular biology and virology, including studies on viral replication, pathogenesis, and immunology, may involve nimolicinol. These studies contribute to developing new therapeutic strategies and diagnostics for viral diseases (Georgiev, 1955).

• Drug Development and Molecular Docking Studies

  Nimolicinol has been the subject of in silico docking studies, particularly in its potential as a novel target for Plasmodium falciparum, the parasite responsible for malaria. This research signifies the importance of nimolicinol in developing new antimalarial drugs (Khanal et al., 2019).